Methyl nitroacetate
Cat. No. B050895
M. Wt: 119.08 g/mol
InChI Key: ALBSWLMUHHZLLR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04256641
Procedure details
A 12-1. three-necked flask, equipped with a thermometer, mechanical stirrer and a reflux condenser was charged under an atmosphere of nitrogen with 746 g (6.26 moles) of nitroacetic acid methylester, 1392 g (9.4 moles) of triethyl orthoformate and 1.92 l of acetic anhydride. The mixture was stirred and heated at reflux for 23 hours. The volatile components were distilled off first at atmospheric pressure (pot temperature up to 100° C., then at aspirator vacuum and finally at 0.17 mmHg (pot temperature up to 70°), leaving 926 g (84%) of crude alpha-nitro-beta-ethoxyacrylic acid methylester as an orange oil.
Yield
84%
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3](=[O:8])[CH2:4][N+:5]([O-:7])=[O:6].[CH:9](OCC)(OCC)[O:10][CH2:11][CH3:12].C(OC(=O)C)(=O)C>>[CH3:1][O:2][C:3](=[O:8])[C:4]([N+:5]([O-:7])=[O:6])=[CH:9][O:10][CH2:11][CH3:12]
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Inputs
Step One
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Name
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Quantity
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746 g
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Type
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reactant
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Smiles
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COC(C[N+](=O)[O-])=O
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Name
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Quantity
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1392 g
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Type
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reactant
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Smiles
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C(OCC)(OCC)OCC
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Name
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Quantity
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1.92 L
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Type
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reactant
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Smiles
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C(C)(=O)OC(C)=O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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three-necked flask, equipped with a thermometer, mechanical stirrer and a reflux condenser
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 23 hours
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Duration
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23 h
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DISTILLATION
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Type
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DISTILLATION
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Details
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The volatile components were distilled off first at atmospheric pressure (pot temperature up to 100° C.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(C(=COCC)[N+](=O)[O-])=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 926 g | |
| YIELD: PERCENTYIELD | 84% | |
| YIELD: CALCULATEDPERCENTYIELD | 84.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
